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Compound of Interest

Compound Name: Boc-(2S)-Gly-4-pyranoyl!

Cat. No.: B1293150

Disclaimer: No specific Safety Data Sheet (SDS) for Boc-(2S)-Gly-4-pyranoyl is publicly
available at the time of this publication. The following safety and handling guidelines are
compiled from data on structurally related compounds, including Boc-protected amino acids
and tetrahydropyran derivatives, as well as general principles of laboratory safety for novel
chemical entities. Researchers must conduct a thorough risk assessment before using this
compound.

This technical guide provides an in-depth overview of the recommended safety and handling
procedures for Boc-(2S)-Gly-4-pyranoyl for researchers, scientists, and drug development
professionals. Due to the absence of a dedicated Safety Data Sheet (SDS), a conservative
approach to handling, based on the potential hazards of its constituent chemical motifs, is
advised.

Chemical and Physical Properties

Boc-(2S)-Gly-4-pyranoyl is a non-natural amino acid derivative. Its properties, as aggregated
from supplier information, are summarized below.
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Property Value Source

(2S)-2-{|(tert-
Chemical Name butoxy)carbonylJamino}-2- [1112]

(oxan-4-yl)acetic acid

CAS Number 711017-85-5 [1]
Molecular Formula C12H21NO5 [2]
Molecular Weight 259.3 g/mol [1]
Physical Form Solid [2]

Hazard Identification and Classification

A formal hazard classification for Boc-(2S)-Gly-4-pyranoyl is not established. The following
GHS classification is extrapolated from data on similar Boc-protected amino acids and
tetrahydropyran-containing molecules.[3][4][5]

GHS Pictogram GHS Hazard Class Hazard Statement
t, Skin Irritation/Corrosion, o
laalt text H315: Causes skin irritation
Category 2
Serious Eye Damage/Eye H319: Causes serious eye
Irritation, Category 2A irritation

Specific target organ toxicity — ]
) H335: May cause respiratory
Single exposure, Category 3 o
. L irritation
(Respiratory tract irritation)

Potential Health Effects:
¢ Inhalation: May cause respiratory tract irritation.[4]
o Skin Contact: May cause skin irritation.[4]

o Eye Contact: May cause serious eye irritation.[4]
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« Ingestion: The toxicological properties have not been thoroughly investigated. Ingestion

should be avoided.[3]

Handling and Storage

Adherence to standard laboratory safety protocols is essential when handling Boc-(2S)-Gly-4-

pyranoyl.

Aspect

Guideline

Engineering Controls

Work in a well-ventilated area. For procedures
that may generate dust, use a chemical fume
hood.[6]

Personal Protective Equipment (PPE)

- Safety glasses or goggles. - Chemical-
resistant gloves (e.g., nitrile). - Laboratory coat.
- For dusty operations, a NIOSH-approved

respirator may be necessary.[3]

Hygiene Practices

Avoid contact with skin, eyes, and clothing. Do
not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.[6]

Storage

Store in a tightly sealed container in a cool, dry

place.[3]

Incompatible Materials

Strong oxidizing agents.[4]

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[3]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

develops.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[3]

Accidental Release and Disposal

Aspect Procedure
For small spills of the solid material, carefully
Spill Cleanup sweep up and place in a sealed container for

disposal. Avoid generating dust.[5]

Waste Disposal

Dispose of waste in accordance with local,
state, and federal regulations. Do not allow the

chemical to enter drains.[6]

Experimental Workflow and Logic Diagrams

The following diagrams illustrate a safe handling workflow for a typical laboratory experiment

involving a novel chemical like Boc-(2S)-Gly-4-pyranoyl and a logical relationship for risk

assessment.
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Figure 1: A general experimental workflow for the safe handling of Boc-(2S)-Gly-4-pyranoyl.

Start: New Experiment with
Boc-(2S)-Gly-4-pyranoyl

Is a specific SDS available?

Identify Potential Hazards:
- Irritation (skin, eye, respiratory)
- Unknown toxicity

Define Control Measures:
- Engineering (fume hood)
- PPE (gloves, goggles)
- Administrative (SOPS)

Proceed with Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1293150?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293150?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7264780.htm
https://cymitquimica.com/products/IN-DA005E8V/boc-2s-gly-4-pyranoyl/
https://www.capotchem.com/doc/viewmsds_3025520-82-2.html
https://www.peptide.com/custdocs/MSDS%20DBG001%20Boc-Glycinol.pdf
https://sdfine.com/media/catalog/product/attachment/54526MSDS.pdf
https://www.benchchem.com/pdf/Part_1_General_Safety_and_Handling_for_All_Labeled_Amino_Acids.pdf
https://www.benchchem.com/product/b1293150#boc-2s-gly-4-pyranoyl-safety-and-handling-guidelines
https://www.benchchem.com/product/b1293150#boc-2s-gly-4-pyranoyl-safety-and-handling-guidelines
https://www.benchchem.com/product/b1293150#boc-2s-gly-4-pyranoyl-safety-and-handling-guidelines
https://www.benchchem.com/product/b1293150#boc-2s-gly-4-pyranoyl-safety-and-handling-guidelines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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